![molecular formula C6H9NO2S B2677551 (1S)-1-(3-methoxy-1,2-thiazol-5-yl)ethan-1-ol CAS No. 1932795-33-9](/img/structure/B2677551.png)
(1S)-1-(3-methoxy-1,2-thiazol-5-yl)ethan-1-ol
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Overview
Description
“(1S)-1-(3-methoxy-1,2-thiazol-5-yl)ethan-1-ol” is a chemical compound with the molecular formula C6H9NO2S . It has a molecular weight of 159.21 g/mol . The IUPAC name for this compound is (1 S )-1- (3-methoxy-1,2-thiazol-5-yl)ethanol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H9NO2S/c1-4(8)5-3-6(9-2)7-10-5/h3-4,8H,1-2H3/t4-/m0/s1 . The compound has a defined atom stereocenter count of 1 . The canonical SMILES representation is CC(C1=CC(=NS1)OC)O and the isomeric SMILES representation is CC@@HOC)O .Physical And Chemical Properties Analysis
The compound has a topological polar surface area of 70.6 Ų . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 . The compound has a rotatable bond count of 2 . The exact mass and the monoisotopic mass of the compound are both 159.03539970 g/mol . The compound has a complexity of 112 .properties
IUPAC Name |
(1S)-1-(3-methoxy-1,2-thiazol-5-yl)ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2S/c1-4(8)5-3-6(9-2)7-10-5/h3-4,8H,1-2H3/t4-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWBAQBPNGZSTHD-BYPYZUCNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=NS1)OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC(=NS1)OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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